Cas no 6132-05-4 (Sodium Hydrogencitrate Sesquihydrate)

• Product Name: Sodium Hydrogencitrate Sesquihydrate
• CAS No: 6132-05-4
• MF: C₆H₈Na₂O₈
• MW: 254.102464675903
• MDL: MFCD00150445
• CID: 85549
• PubChem ID: 24862051
• Update Time: 2025-04-18

Sodium Hydrogencitrate Sesquihydrate Chemical and Physical Properties

Names and Identifiers

• Disodium hydrogen citrate sesquihydrate
• sodium hydrogencitrate sesquihydrate
• Sodium citrate dibasic sesquihydrate
• Disodium Citrate Sesquihydrate
• DISODIUM MONOHYDROGEN CITRATE
• Alkacitron
• Citric acid
• citric acid , disodium citrate sesquihydrate
• disodium hydrogen citrate
• DI-SODIUM HYDROGEN CITRATE 1,5-HYDRATE
• DI-SODIUM HYDROGEN CITRATE 1,5-HYDRATE 99+
• DISODIUMHYDRATE 1.5-HYDRATE (SESQUIHYDRATE) DISODIUM HYDROGEN CITRATE SESQUIHYDRATE
• SodiuM citrate acid
• Sodium citrate diba
• SodiuM citrate dibasic
• SODIUM HYDROGEN CITRATE
• Citric acid disodium salt sesquihydrate
• Sodium 3,4-dicarboxy-3-hydroxybutanoate 2-hydroxypropane-1,2,3-tricarboxylate--water (4/1/1/3)
• Tetrasodium;3-carboxy-3,5-dihydroxy-5-oxopentanoate;2-hydroxypropane-1,2,3-tricarboxylate;trihydrate
• water sodium citrate sodium
• AK01050675
• Disodium;3-carboxy-3-hydroxypentanedioate;hydrate
• DisodiumCitrateSesquihydrate
• DISODIUM 3-CARBOXY-3-HYDROXYPENTANEDIOATE HYDRATE
• 6132-05-4
• AS-81561
• Sodium Hydrogencitrate Sesquihydrate

• MDL： MFCD00150445
• Inchi： 1S/C6H8O7.2Na.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;1H2/q;2*+1;/p-2
• InChI Key： XNZQCYSOYHAYII-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].OC(C(=O)O)(CC(=O)[O-])CC(=O)[O-].O

Computed Properties

• Exact Mass: 231.01200
• Monoisotopic Mass: 526.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: White crystalline or crystalline powder. It tastes salty.
• Melting Point: 149 °C (dec.) (lit.)
• PH: 4.6-5.2 (25℃, 50mg/mL in H2O)
• Solubility: water: soluble263.1 g/L
• Water Partition Coefficient: Soluble in water.
• PSA: 147.02000
• LogP: -3.98220
• Solubility: Soluble in water, insoluble in organic solvents.
• Merck: 2326
• Sensitiveness: Hygroscopic

Sodium Hydrogencitrate Sesquihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 24/25
• RTECS：GE7580000
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives